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benzophenone

CAS No.: 898765-41-8

Cat. No.: B1359592

Get Quote

A Medicinal Chemistry & Pharmacological Development
Guide
Executive Summary: The Pharmacophore Profile
3-Chloro-3'-morpholinomethyl benzophenone (CAS: 898765-41-8) represents a "privileged

structure" in medicinal chemistry—a scaffold capable of binding to multiple diverse biological

targets with high affinity. It bridges the lipophilic, scaffold-rigid properties of the benzophenone

core with the solubility-enhancing, pharmacokinetically favorable morpholine moiety.

While historically utilized as a chemical building block, recent Structure-Activity Relationship

(SAR) data from analogous benzophenone-morpholine ethers suggests two primary

therapeutic avenues:

Non-Steroidal Anti-Inflammatory (NSAID) Activity: Via inhibition of the cyclooxygenase (COX)

and arachidonic acid pathways.[1]
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Antimicrobial Action: Exhibiting broad-spectrum efficacy against Gram-positive bacteria and

specific fungal strains, likely through membrane depolarization and enzyme inhibition.

Chemical Architecture & SAR Analysis
To understand the therapeutic utility, we must deconstruct the molecule into its functional

components. This analysis dictates the experimental approach.

Structural Decomposition
The Scaffold (Benzophenone): Provides the hydrophobic core necessary for binding to deep

protein pockets (e.g., the COX active site). The diaryl ketone structure mimics the geometry

of arachidonic acid transition states.

The Warhead (3'-Morpholinomethyl):

Solubility: The basic nitrogen (pKa ~8.3) ensures water solubility at physiological pH, a

critical advantage over purely lipophilic benzophenones.

Targeting: The morpholine ring is a known lysosomotropic agent, potentially aiding in

intracellular accumulation.

The Modulator (3-Chloro):

Metabolic Stability: Blocks metabolic oxidation at the 3-position (a common site for

CYP450 attack).

Lipophilicity: Increases LogP, enhancing membrane permeability (Blood-Brain Barrier or

bacterial cell wall).

SAR Visualization (DOT)
The following diagram illustrates the functional logic of the molecule.
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Figure 1: Structure-Activity Relationship (SAR) mapping of the target molecule.

Synthesis & Quality Control
Reliable pharmacological data depends on high-purity compounds. The synthesis of this

specific isomer requires a regioselective approach, avoiding the "Mannich reaction" ambiguity

by using a stepwise bromination-substitution route.

Validated Synthetic Protocol
Objective: Synthesis of 3-Chloro-3'-morpholinomethyl benzophenone (>98% purity).

Step 1: Friedel-Crafts Acylation

Reagents: 3-Chlorobenzoyl chloride (1.0 eq), Toluene (Solvent/Reactant), AlCl3 (1.1 eq).

Process: React 3-chlorobenzoyl chloride with toluene (acting as the methyl-bearing ring

precursor) under anhydrous conditions. Note: This yields a mixture of isomers; purification is

required to isolate the 3-methyl isomer, or start with 3-methylbenzophenone and chlorinate.

Refined Route: Start with 3-chlorobenzonitrile and 3-tolylmagnesium bromide (Grignard) to

strictly control regiochemistry.

Reaction:
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Step 2: Radical Bromination (Wohl-Ziegler)

Reagents: 3-Chloro-3'-methylbenzophenone, N-Bromosuccinimide (NBS), AIBN (Cat.), CCl4

or Benzotrifluoride.

Protocol: Reflux for 4-6 hours. Monitor disappearance of starting material via TLC.

Product: 3-Chloro-3'-(bromomethyl)benzophenone.

Step 3: Nucleophilic Substitution

Reagents: Bromomethyl intermediate, Morpholine (2.5 eq), K2CO3 (2.0 eq), Acetonitrile.

Protocol: Stir at 60°C for 3 hours. The excess morpholine acts as a base scavenger.

Purification: Flash column chromatography (Hexane:EtOAc 8:2).

Quality Control Table
Parameter Specification Method

Appearance Pale yellow crystalline solid Visual

Purity > 98.5%
HPLC (C18, ACN:H2O

gradient)

Identity m/z 315.8 [M+H]+ LC-MS (ESI+)

Residual Solvents < 500 ppm GC-HS

Pharmacological Mechanisms & Protocols
Anti-Inflammatory Potential (COX Inhibition)
Benzophenone analogs have demonstrated significant inhibition of cyclooxygenase enzymes.

[1] The morpholine ring mimics the binding of other heterocyclic NSAIDs.

Mechanism of Action: The molecule likely occupies the hydrophobic channel of COX-2, with the

chlorophenyl ring interacting with Tyr-385 and the morpholine nitrogen forming an ionic bridge

with Arg-120 or Glu-524.
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Experimental Workflow: In Vitro COX-1/COX-2 Inhibition Assay

Enzyme Prep: Use recombinant human COX-1 and COX-2 enzymes.

Substrate: Arachidonic acid (100 µM).

Test Compound: Dissolve 3-Chloro-3'-morpholinomethyl benzophenone in DMSO.

Prepare serial dilutions (0.1 µM to 100 µM).

Incubation: Incubate enzyme + inhibitor for 10 mins at 37°C. Add arachidonic acid to initiate.

Detection: Measure PGF2α production via ELISA or Colorimetric TMPD assay.

Calculation: Determine IC50 using non-linear regression.

Success Criteria: IC50 < 10 µM indicates "Lead" potential.

Antimicrobial Potential
Morpholine derivatives are often investigated for their ability to disrupt bacterial cell membranes

or inhibit specific kinases.

Experimental Workflow: Minimum Inhibitory Concentration (MIC)

Strains:S. aureus (ATCC 29213), E. coli (ATCC 25922), C. albicans.

Method: CLSI Broth Microdilution.

Protocol:

Prepare stock solution (10 mg/mL in DMSO).

Dilute in Mueller-Hinton Broth to range 0.5 – 512 µg/mL.

Inoculate with

CFU/mL.

Incubate at 37°C for 18-24 hours.
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Readout: Lowest concentration with no visible growth.

Pathway Visualization
The following diagram details the dual-pathway pharmacological impact of the molecule.
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Figure 2: Dual Mechanism of Action (MOA) targeting inflammation and bacterial survival.

Future Perspectives & Development Strategy
To elevate 3-Chloro-3'-morpholinomethyl benzophenone from a "library compound" to a

"clinical candidate," the following milestones must be achieved:

Selectivity Profiling: Determine the COX-2 vs. COX-1 selectivity ratio. A ratio >50 is desirable

to minimize gastric side effects.
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Metabolic Stability: Perform Microsomal Stability Assays (Human/Rat liver microsomes). The

morpholine ring is susceptible to oxidative ring opening; analogs with steric hindrance (e.g.,

dimethylmorpholine) may be required if half-life is short.

CNS Penetration: Given the structure, this molecule may cross the Blood-Brain Barrier.

While useful for neuroinflammation, it poses a risk of CNS side effects (drowsiness) if the

target is peripheral pain. PAMPA-BBB assays are essential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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